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Compound of Interest

Compound Name: Hydroxyurea

Cat. No.: B1673989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxyurea (HU) is an antineoplastic agent widely used in cell culture for various

applications, including cell cycle synchronization, induction of replication stress, and studies of

DNA damage and repair mechanisms. It functions as a potent inhibitor of ribonucleotide

reductase (RNR), an enzyme essential for the conversion of ribonucleotides to

deoxyribonucleotides, which are the building blocks of DNA.[1][2][3] This inhibition leads to the

depletion of the deoxyribonucleotide pool, resulting in the arrest of DNA synthesis and cell

cycle progression at the S phase.[1][2] Proper preparation and storage of hydroxyurea stock

solutions are critical for obtaining reproducible and reliable experimental results. These

application notes provide detailed protocols for the preparation, storage, and use of

hydroxyurea in cell culture experiments.

Quantitative Data Summary
For ease of reference and comparison, the following table summarizes the key quantitative

data for preparing and storing hydroxyurea stock solutions.
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Parameter Value and Conditions

Molecular Weight 76.05 g/mol

Common Solvents
Water, Dimethyl sulfoxide (DMSO), Phosphate-

Buffered Saline (PBS)

Solubility

∙ Water: Highly soluble[4], approx. 10 mg/mL[5]

to 55 mg/mL[2] ∙ DMSO: Approx. 1 mg/mL[5] to

15 mg/mL[1] or 255 mg/mL (with sonication)[2]

Stock Solution Conc.

∙ Aqueous: 1 M in distilled water is commonly

used.[6] ∙ DMSO: 10 mM to 200 mM. For cell-

based assays, it is recommended to prepare a

stock solution at a concentration at least 1000

times higher than the final working

concentration.[2]

Storage of Powder ≥ 4 years at -20°C.[5]

Storage of Stock Solution

∙ Aqueous (Water/PBS): Up to 2 months at

4°C[7] or up to 3 months at -20°C.[8] However, it

is highly recommended to prepare fresh

aqueous solutions before each use, as aged

solutions can become toxic due to the formation

of hydrogen cyanide and nitric oxide.[3] One

source recommends not storing aqueous

solutions for more than one day.[5] ∙ DMSO: 1

month at -20°C or 1 year at -80°C.[1][9]

Aliquoting is recommended to avoid repeated

freeze-thaw cycles.[1][9]

Sterilization Method Filtration through a 0.22 µm syringe filter.[6][9]

Typical Working Conc.
Varies by cell line and application, typically in

the range of 30 µM to 15 mM.[1][6]
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Protocol 1: Preparation of a 1 M Aqueous Hydroxyurea
Stock Solution
This protocol describes the preparation of a 1 M hydroxyurea stock solution in sterile water.

Aqueous solutions are convenient for many cell culture applications as they avoid potential

solvent effects of DMSO. However, due to their limited stability, it is recommended to prepare

them fresh.

Materials:

Hydroxyurea powder (MW: 76.05 g/mol )

Sterile, nuclease-free water

Sterile conical tubes (15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringes

Calibrated balance

Vortex mixer

Procedure:

Calculation: To prepare 10 mL of a 1 M stock solution, calculate the required mass of

hydroxyurea:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 1 mol/L x 0.010 L x 76.05 g/mol = 0.7605 g

Weighing: Carefully weigh out 0.7605 g of hydroxyurea powder and transfer it to a sterile 15

mL conical tube.

Dissolution: Add approximately 8 mL of sterile water to the conical tube. Vortex thoroughly

until the hydroxyurea is completely dissolved. It is readily soluble in water.[4]
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Volume Adjustment: Adjust the final volume to 10 mL with sterile water.

Sterilization: Draw the solution into a sterile syringe, attach a sterile 0.22 µm syringe filter,

and filter the solution into a new sterile conical tube.[6][9]

Aliquoting and Storage: If not for immediate use, aliquot the stock solution into smaller,

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store at -20°C for up to 3

months or at 4°C for up to 2 months.[7][8] For optimal results, it is best to prepare the

solution fresh.[3][5]

Protocol 2: Preparation of a 100 mM Hydroxyurea Stock
Solution in DMSO
This protocol is suitable for preparing a more stable stock solution of hydroxyurea in DMSO,

which can be stored for longer periods.

Materials:

Hydroxyurea powder (MW: 76.05 g/mol )

Anhydrous, sterile-filtered DMSO

Sterile conical tubes (15 mL)

Sterile syringes and needles (or sterile pipette tips)

Calibrated balance

Vortex mixer

Procedure:

Calculation: To prepare 10 mL of a 100 mM (0.1 M) stock solution:

Mass (g) = 0.1 mol/L x 0.010 L x 76.05 g/mol = 0.07605 g

Weighing: Weigh out 0.07605 g of hydroxyurea powder and add it to a sterile 15 mL conical

tube.
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Dissolution: Add 10 mL of sterile DMSO to the tube. Vortex until the powder is fully dissolved.

Gentle warming may aid dissolution but should be done with caution.

Aliquoting and Storage: Aliquot the stock solution into sterile, amber microcentrifuge tubes.

Store at -20°C for up to 1 month or at -80°C for up to 1 year.[1][9]
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Experimental Workflow for Hydroxyurea Stock Solution
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Caption: Workflow for preparing a sterile hydroxyurea stock solution.

Mechanism of Action of Hydroxyurea
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Caption: Hydroxyurea's inhibition of ribonucleotide reductase and its downstream effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. Hydroxyurea | HIV Protease | Autophagy | DNA/RNA Synthesis | TargetMol
[targetmol.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1673989?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673989?utm_src=pdf-body
https://www.benchchem.com/product/b1673989?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/Hydroxyurea(Cytodrox).html
https://www.targetmol.com/compound/hydroxyurea
https://www.targetmol.com/compound/hydroxyurea
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Cyanide, Peroxide and Nitric Oxide Formation in Solutions of Hydroxyurea Causes
Cellular Toxicity and May Contribute to its Therapeutic Potency - PMC [pmc.ncbi.nlm.nih.gov]

4. solubilityofthings.com [solubilityofthings.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. Dissecting the Cell-Killing Mechanisms of Hydroxyurea Using Spot Assays - PMC
[pmc.ncbi.nlm.nih.gov]

7. Hydroxyurea - CAS 127-07-1 - Calbiochem | 400046 [merckmillipore.com]

8. Hydroxyurea CAS#: 127-07-1 [m.chemicalbook.com]

9. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Preparing Hydroxyurea Stock Solutions for Cell Culture:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673989#preparing-hydroxyurea-stock-solution-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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